Cas no 2227884-92-4 (methyl (3R)-3-(2,5-difluoro-4-methylphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(2,5-difluoro-4-methylphenyl)-3-hydroxypropanoate
• CAS No: 2227884-92-4
• MF: C₁₁H₁₂F₂O₃
• MW: 230.207990646362
• CID: 5798013
• PubChem ID: 165661052
• Update Time: 2025-10-21

methyl (3R)-3-(2,5-difluoro-4-methylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(2,5-difluoro-4-methylphenyl)-3-hydroxypropanoate
• 2227884-92-4
• EN300-1757181

• Inchi： 1S/C11H12F2O3/c1-6-3-9(13)7(4-8(6)12)10(14)5-11(15)16-2/h3-4,10,14H,5H2,1-2H3/t10-/m1/s1
• InChI Key： BMLMFGARIIPVQV-SNVBAGLBSA-N
• SMILES： FC1C=C(C)C(=CC=1[C@@H](CC(=O)OC)O)F

Computed Properties

• Exact Mass: 230.07545056g/mol
• Monoisotopic Mass: 230.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3R)-3-(2,5-difluoro-4-methylphenyl)-3-hydroxypropanoate

Introduction to Methyl (3R)-3-(2,5-difluoro-4-methylphenyl)-3-hydroxypropanoate (CAS No. 2227884-92-4)

Methyl (3R)-3-(2,5-difluoro-4-methylphenyl)-3-hydroxypropanoate (CAS No. 2227884-92-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound is characterized by its (3R) configuration, which imparts specific stereochemical properties that are crucial for its biological interactions and therapeutic applications.

The chemical structure of methyl (3R)-3-(2,5-difluoro-4-methylphenyl)-3-hydroxypropanoate consists of a substituted phenyl ring with two fluorine atoms and a methyl group, attached to a chiral propanoate moiety. The presence of the fluorine atoms and the methyl group on the phenyl ring contributes to the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of methyl (3R)-3-(2,5-difluoro-4-methylphenyl)-3-hydroxypropanoate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, methyl (3R)-3-(2,5-difluoro-4-methylphenyl)-3-hydroxypropanoate has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the activation of caspase-dependent pathways and the inhibition of cell proliferation. These findings suggest that methyl (3R)-3-(2,5-difluoro-4-methylphenyl)-3-hydroxypropanoate could be a promising lead compound for the development of novel anticancer therapies.

The pharmacokinetic properties of methyl (3R)-3-(2,5-difluoro-4-methylphenyl)-3-hydroxypropanoate have also been extensively studied. Research has shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties make it suitable for oral administration and sustained therapeutic effects. Furthermore, the compound's low toxicity profile in preclinical studies suggests that it may have a favorable safety margin for clinical use.

In terms of synthetic methods, several efficient routes have been developed for the preparation of methyl (3R)-3-(2,5-difluoro-4-methylphenyl)-3-hydroxypropanoate. One notable approach involves the asymmetric synthesis using chiral catalysts or chiral auxiliaries to ensure high enantiomeric purity. This is crucial for maintaining the desired biological activity and minimizing potential side effects associated with racemic mixtures.

The potential applications of methyl (3R)-3-(2,5-difluoro-4-methylphenyl)-3-hydroxypropanoate extend beyond traditional pharmaceuticals. Recent advancements in drug delivery systems have explored the use of this compound in targeted therapies. For example, nanoparticle-based delivery systems have been developed to enhance the bioavailability and therapeutic efficacy of this compound in specific tissues or organs. These delivery systems can protect the compound from degradation and ensure its targeted release at the site of action.

In conclusion, methyl (3R)-3-(2,5-difluoro-4-methylphenyl)-3-hydroxypropanoate (CAS No. 2227884-92-4) is a promising chiral compound with diverse biological activities and potential therapeutic applications. Its unique structural features, coupled with favorable pharmacokinetic properties and low toxicity profile, make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.